2-(methylthio)-N-1,3-thiazol-2-ylbenzamide

• IUPAC Name: 2-methylsulfanyl-N-(1,3-thiazol-2-yl)benzamide
• InChI: InChI=1S/C11H10N2OS2/c1-15-9-5-3-2-4-8(9)10(14)13-11-12-6-7-16-11/h2-7H,1H3,(H,12,13,14)
• InChI Key: TWDQHPOYPHGISY-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC=C1C(=O)NC2=NC=CS2
• Molecular Formula: C11H10N2OS2
• DSSTOX Substance ID: DTXSID50366608
• Molecular Weight: 250.3 g/mol
• CAS RN: 749887-64-7

Description

2-(methylthio)-N-1,3-thiazol-2-ylbenzamide is a chemical compound studied for its potential applications in medicinal chemistry and material science due to its unique structural and chemical properties.

Synthesis Analysis

The synthesis of related thiazole derivatives often involves reactions with various organic reagents. For example, novel thiazolo derivatives synthesized from methyl 2-(thiazol-2-ylcarbamoyl)acetate showed significant antiarrhythmic and anticoagulant activities (Amr et al., 2009).

Molecular Structure Analysis

A study on a similar compound, 2-thioxo- 3N-(2-methoxyphenyl) −5 [4′-methyl -3′N -(2′-methoxyphenyl) thiazol-2′(3′H)-ylidene] thiazolidin-4-one, reported its molecular structure using X-ray diffraction, indicating the compound crystallizes in a monoclinic system (Yahiaoui et al., 2019).

Chemical Reactions and Properties

Thiazole derivatives often undergo various chemical reactions. For instance, thiazole-(amino)methylphosphonates showed an unexpected decomposition when heated with aqueous HCl (Olszewski & Boduszek, 2010).

Physical Properties Analysis

The physical properties of thiazole derivatives can be deduced from their molecular structure. The study by Yahiaoui et al. (2019) revealed significant non-planarity in the structure, which can influence the physical properties.

Chemical Properties Analysis

The chemical properties of thiazole derivatives are often related to their potential biological activities. For instance, thiazole derivatives have been studied for antimicrobial activities, as in the synthesis of novel 1-[5-[6-[(2-benzoylbenzofuran-5-yl)methyl]-2-oxo-2H-chromen-3-yl]thiazol-2-yl]urea derivatives (Shankar et al., 2017).

Mechanism of Action

If the compound is biologically active, its mechanism of action would be studied. This could involve studying its interactions with biological molecules, its effects on cellular processes, and its overall effects in an organism.

Safety and Hazards

This involves studying the compound’s toxicity, flammability, and environmental impact. It includes determining safe handling and storage procedures.

Future Directions

This involves identifying areas of research that could further our understanding of the compound. This could include studying its potential applications, developing more efficient synthesis methods, or investigating its behavior under different conditions.